Trelagliptin Trifluoroacetic Acid Salt
Trelagliptin Trifluoroacetic Acid Salt
Brand Name:
Vulcanchem
CAS No.:
928201-45-0
VCID:
VC0133151
InChI:
InChI=1S/C18H20FN5O2.C2HF3O2/c1-22-17(25)8-16(23-6-2-3-15(21)11-23)24(18(22)26)10-13-7-14(19)5-4-12(13)9-20;3-2(4,5)1(6)7/h4-5,7-8,15H,2-3,6,10-11,21H2,1H3;(H,6,7)/t15-;/m1./s1
SMILES:
CN1C(=O)C=C(N(C1=O)CC2=C(C=CC(=C2)F)C#N)N3CCCC(C3)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C20H21F4N5O4
Molecular Weight:
471.413
Trelagliptin Trifluoroacetic Acid Salt
CAS No.: 928201-45-0
Cat. No.: VC0133151
Molecular Formula: C20H21F4N5O4
Molecular Weight: 471.413
* For research use only. Not for human or veterinary use.
| CAS No. | 928201-45-0 |
|---|---|
| Molecular Formula | C20H21F4N5O4 |
| Molecular Weight | 471.413 |
| IUPAC Name | 2-[[6-[(3R)-3-aminopiperidin-1-yl]-3-methyl-2,4-dioxopyrimidin-1-yl]methyl]-4-fluorobenzonitrile;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C18H20FN5O2.C2HF3O2/c1-22-17(25)8-16(23-6-2-3-15(21)11-23)24(18(22)26)10-13-7-14(19)5-4-12(13)9-20;3-2(4,5)1(6)7/h4-5,7-8,15H,2-3,6,10-11,21H2,1H3;(H,6,7)/t15-;/m1./s1 |
| Standard InChI Key | RPRCIXKRLHWPJO-XFULWGLBSA-N |
| SMILES | CN1C(=O)C=C(N(C1=O)CC2=C(C=CC(=C2)F)C#N)N3CCCC(C3)N.C(=O)(C(F)(F)F)O |
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